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Compound of Interest

Compound Name: N-Phenylcyclohexanecarboxamide

Cat. No.: B185116 Get Quote

N-Phenylcyclohexanecarboxamide: A Technical
Overview
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a concise overview of the chemical properties and synthesis of N-
Phenylcyclohexanecarboxamide. While the compound is available commercially and its

basic chemical data are well-established, publicly available information on its biological activity

and potential applications in drug development is limited. This document summarizes the

existing knowledge to serve as a foundational resource.

Core Chemical and Physical Data
N-Phenylcyclohexanecarboxamide is a secondary amide consisting of a

cyclohexanecarbonyl group attached to the nitrogen atom of an aniline. Its fundamental

properties are summarized below.
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Property Value

Chemical Formula C₁₃H₁₇NO

Molecular Weight 203.28 g/mol [1]

IUPAC Name N-phenylcyclohexanecarboxamide[1]

CAS Number 2719-26-8[1]

Canonical SMILES C1CCC(CC1)C(=O)NC2=CC=CC=C2[1]

Synthesis Protocol
The synthesis of N-Phenylcyclohexanecarboxamide can be achieved through the reaction of

cyclohexoyl chloride with aniline. This is a standard nucleophilic acyl substitution reaction

where the amino group of aniline attacks the carbonyl carbon of the acyl chloride, leading to

the formation of an amide bond and the elimination of hydrogen chloride.

Experimental Workflow: Synthesis of N-
Phenylcyclohexanecarboxamide
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Cyclohexoyl Chloride +
Aniline

Reaction in suitable solvent
(e.g., Dichloromethane)

Aqueous Workup
(e.g., washing with dilute acid and base)

Purification
(e.g., Recrystallization from ethanol)
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Caption: General workflow for the synthesis of N-Phenylcyclohexanecarboxamide.

Spectroscopic and Crystallographic Data
Characterization of N-Phenylcyclohexanecarboxamide has been reported, confirming its

structure.

Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR data are available and

consistent with the proposed structure.

Infrared (IR) Spectroscopy: The IR spectrum shows characteristic peaks for the N-H and

C=O amide bonds.

Mass Spectrometry: The mass spectrum confirms the molecular weight of the compound.
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X-ray Crystallography: The crystal structure of N-Phenylcyclohexanecarboxamide has

been determined, showing that the cyclohexane ring typically adopts a chair conformation.

Biological Activity and Signaling Pathways
Despite its availability, there is a notable lack of published research on the biological activity of

N-Phenylcyclohexanecarboxamide. Bioactivity screening results and pharmacological

studies for this specific compound are not readily found in the public domain.

Research has been conducted on structurally related compounds, which may provide some

direction for future investigation:

Analogs of Carbetapentane: A study on analogs of carbetapentane, which shares a phenyl

and a cycloalkane moiety, investigated their binding to sigma 1 and sigma 2 receptors as

potential antitussive, anticonvulsant, and anti-ischemic agents.

Cyclohexanecarboxamide Derivatives: Other research has explored the synthesis and

biological evaluation of various N-substituted cyclohexanecarboxamide derivatives for

activities such as antimicrobial effects. However, these studies do not include N-
Phenylcyclohexanecarboxamide itself.

Due to the absence of specific biological data, there are no known signaling pathways directly

modulated by N-Phenylcyclohexanecarboxamide.

Future Directions
The lack of biological data for N-Phenylcyclohexanecarboxamide presents an opportunity for

further research. A logical next step would be to perform broad bioactivity screening to identify

potential pharmacological targets.

Logical Workflow for Biological Screening
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Caption: A potential workflow for the initial biological evaluation of N-
Phenylcyclohexanecarboxamide.

In conclusion, while the chemical synthesis and basic properties of N-
Phenylcyclohexanecarboxamide are established, its role in pharmacology and drug

discovery remains unexplored. This presents a clear opportunity for novel research into the

potential biological activities of this compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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